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Compound of Interest

Compound Name: N-nitroso-nifedipine

Cat. No.: B16188478
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An In-depth Technical Guide on the Core Aspects of N-Nitroso-Nifedipine as a Drug
Substance Related Impurity

Introduction

The emergence of N-nitrosamine impurities in pharmaceutical products has become a
significant concern for regulatory bodies and drug manufacturers worldwide. These compounds
are classified as probable human carcinogens, necessitating stringent control measures to
ensure patient safety. N-nitroso-nifedipine is a drug substance-related impurity (NDSRI) that
can potentially form in drug products containing nifedipine, a widely used calcium channel
blocker for the treatment of hypertension and angina. This technical guide provides a
comprehensive overview of N-nitroso-nifedipine, including its formation, analytical detection,
toxicological assessment, and regulatory landscape, intended for researchers, scientists, and
drug development professionals.

Formation and Chemical Properties
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N-nitroso-nifedipine (Chemical Name: Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-
dihydropyridine-3,5-dicarboxylate) is the N-nitroso derivative of the secondary amine present in
the dihydropyridine ring of the nifedipine molecule.[1][2] Its formation typically involves the
reaction of the secondary amine functionality of nifedipine with a nitrosating agent, such as
nitrous acid, which can be formed from nitrites under acidic conditions.[3]

However, the propensity for the formation of N-nitroso-nifedipine is a subject of scientific
debate. Some studies suggest that under nitrosating conditions, dihydropyridine compounds
like nifedipine may preferentially undergo oxidative aromatization to form pyridine analogues,
or potentially form C-nitroso compounds rather than N-nitroso compounds.[4] Furthermore,
reports on the attempted synthesis of N-nitroso-nifedipine have indicated that its formation is
not readily achieved under standard nitrosating conditions, suggesting a lower risk of its
presence in the final drug product.[5]

Formation Pathway of N-Nitroso-Nifedipine

Potential Formation Pathway of N-Nitroso-Nifedipine
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Caption: Potential reaction for the formation of N-Nitroso-Nifedipine.

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA) have established guidelines for the control of nitrosamine impurities
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in pharmaceuticals.[6][7] For N-nitroso-nifedipine, the FDA has set a recommended
Acceptable Intake (Al) limit.

Acceptable Intake

Impurity Name Parent Drug Potency Category L.
(Al) Limit

N-Nitroso-Nifedipine Nifedipine 5 1500 ng/day[8][9]

Analytical Detection and Quantification

The detection and quantification of N-nitroso-nifedipine at trace levels in the nifedipine drug
substance and product require highly sensitive and specific analytical methods. Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most widely accepted
technique for this purpose.

Experimental Protocol: Representative LC-MS/MS
Method

The following is a representative, not specific, experimental protocol for the analysis of N-
nitroso-nifedipine, based on general methods for nitrosamine analysis. Method development
and validation are crucial for each specific drug product matrix.

1. Sample Preparation:

o Extraction: A suitable amount of the nifedipine drug substance or powdered tablets is
dissolved in a solvent mixture, such as methanol and water. This is followed by sonication
and centrifugation to ensure complete dissolution and removal of insoluble excipients.

o Cleanup (if necessary): For complex matrices, a solid-phase extraction (SPE) may be
employed to remove interfering components and concentrate the analyte.

2. Chromatographic Conditions:

 Instrument: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.

e Column: Areversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 um).
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Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid
in water) and an organic solvent (e.g., methanol or acetonitrile).

Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.
Column Temperature: Maintained at a constant temperature, for example, 40°C.
Injection Volume: A small volume, typically 5-10 pL.
. Mass Spectrometric Conditions:
Instrument: A triple quadrupole mass spectrometer.
lonization Source: Electrospray lonization (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.
Specific precursor-to-product ion transitions for N-nitroso-nifedipine would need to be
determined.

Gas Temperatures and Flow Rates: Optimized for the specific instrument.
. Data Analysis:

Quantification is performed by comparing the peak area of N-nitroso-nifedipine in the
sample to a calibration curve generated from certified reference standards.

Analytical Workflow
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Analytical Workflow for N-Nitroso-Nifedipine
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Caption: A typical workflow for the analysis of N-Nitroso-Nifedipine.

Toxicological Assessment and Genotoxicity

The primary toxicological concern for nitrosamines is their potential for genotoxicity and
carcinogenicity. This is generally mediated by their metabolic activation.

General Mechanism of Nitrosamine-Induced
Genotoxicity
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Most nitrosamines are pro-carcinogens that require metabolic activation by Cytochrome P450
(CYP) enzymes.[10][11] This process typically involves a-hydroxylation, leading to the
formation of an unstable intermediate that decomposes to a highly reactive diazonium ion. This
ion can then alkylate DNA, forming DNA adducts that can lead to mutations and cancer if not
repaired.[10][12]

However, a critical consideration for N-nitroso-nifedipine is its chemical structure. The
dihydropyridine ring of nifedipine lacks a-hydrogens adjacent to the nitrosated nitrogen atom.
The presence of these a-hydrogens is a key structural feature for the metabolic activation
pathway that leads to the formation of DNA-reactive species for many other nitrosamines.[10]
The absence of a-hydrogens in N-nitroso-nifedipine suggests that it may not be readily
metabolized to a genotoxic intermediate via this common pathway. This has led to the
classification of N-nitroso-nifedipine as a Potency Category 5 nitrosamine by the FDA, which
corresponds to a higher acceptable intake limit.

Signaling Pathway of Nitrosamine Genotoxicity
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General Signaling Pathway of Nitrosamine-Induced Genotoxicity
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Caption: General pathway of nitrosamine metabolic activation and genotoxicity.

Experimental Protocols for Genotoxicity Assessment
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While specific genotoxicity data for N-nitroso-nifedipine is not readily available in the public
domain, the following are standard in-vitro assays used to evaluate the mutagenic and
genotoxic potential of nitrosamine impurities.

1. Bacterial Reverse Mutation Assay (Ames Test):

e This assay is used to detect the mutagenic potential of a substance. For nitrosamines, an
"enhanced" Ames test is often recommended, which includes modifications to the metabolic
activation system (S9 fraction) to improve the detection of this class of compounds.[1][6]

2. In Vitro Micronucleus Assay:

e This test identifies substances that cause chromosomal damage. It detects both clastogenic
(chromosome-breaking) and aneugenic (chromosome loss or gain) effects by observing the
formation of micronuclei in cultured mammalian cells.[6]

Conclusion

N-nitroso-nifedipine is a potential drug substance-related impurity in nifedipine products.
While its formation is theoretically possible, scientific evidence suggests that its formation may
not be favorable under typical conditions. From a toxicological perspective, the absence of a-
hydrogens in its structure places it in a lower potency category, with a correspondingly higher
acceptable intake limit set by regulatory authorities.

For drug development professionals, a thorough risk assessment is essential. If a risk of N-
nitroso-nifedipine formation is identified, a validated, sensitive, and specific analytical method,
such as LC-MS/MS, must be employed to monitor and control its levels in the drug substance
and final product to ensure compliance with regulatory limits and maintain patient safety. The
information presented in this guide provides a foundational understanding to aid in the risk
assessment and control strategy development for this specific impurity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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